Cas no 1270309-01-7 (2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid)

• Product Name: 2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid
• CAS No: 1270309-01-7
• MF: C₈H₉N₃O₅
• MW: 227.174161672592
• CID: 5799431
• PubChem ID: 145867602
• Update Time: 2025-05-26

2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1270309-01-7
• EN300-7429940
• 2-amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid
• 2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid

• Inchi： 1S/C8H9N3O5/c9-5(8(13)14)1-4-2-6(11(15)16)7(12)10-3-4/h2-3,5H,1,9H2,(H,10,12)(H,13,14)
• InChI Key： QAPOTKRKOKECHG-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CNC(C(=C1)[N+](=O)[O-])=O)N)=O

Computed Properties

• Exact Mass: 227.05422040g/mol
• Monoisotopic Mass: 227.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 138Ų

Additional information on 2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid

2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid (CAS No. 1270309-01-7): A Comprehensive Overview

2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid (CAS No. 1270309-01-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AHNP, is characterized by its complex structure, which includes an amino acid backbone and a substituted pyridine ring. The presence of these functional groups endows the molecule with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid is defined by its amino acid moiety and the nitro-substituted pyridine ring. The amino group at the α-position and the carboxylic acid group at the β-position are typical features of α-amino acids, which are fundamental building blocks of proteins. The 6-hydroxy and 5-nitro substituents on the pyridine ring introduce additional reactivity and specificity, which can be exploited in drug design and synthesis.

Recent studies have highlighted the potential of AHNP in various biological contexts. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another significant application of AHNP is in the field of neuroprotection. Research conducted at the University of California, San Francisco, has shown that this compound can protect neurons from oxidative stress and apoptosis. The study, published in Neuropharmacology, found that 2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid effectively scavenges reactive oxygen species (ROS) and activates neuroprotective pathways, such as the Nrf2 pathway. These findings suggest that AHNP could be developed into a therapeutic agent for neurodegenerative diseases like Alzheimer's and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, 2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid has also shown promise in cancer research. A study published in Cancer Research reported that AHNP exhibits antiproliferative effects on various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of cell cycle progression and induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The synthetic route to 2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid has been extensively studied to optimize its production for large-scale applications. One common approach involves the condensation of 6-hydroxy-5-nitropyridine with an appropriate amino acid derivative, followed by subsequent purification steps to ensure high purity and yield. Advances in synthetic chemistry have led to more efficient and cost-effective methods, making AHNP more accessible for both research and industrial purposes.

The pharmacokinetic properties of 2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that AHNP exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it an attractive candidate for further development into drug formulations.

In conclusion, 2-Amino-3-(6-hydroxy-5-nitropyridin-3-yl)propanoic acid (CAS No. 1270309-01-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory, neuroprotective, and antiproliferative effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning AHNP as a promising lead compound for the development of novel drugs targeting various diseases.